Cas no 22031-33-0 (N-Cyanoethyl-N-acetoxyethylaniline)

• Product Name: N-Cyanoethyl-N-acetoxyethylaniline
• CAS No: 22031-33-0
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 51945
• PubChem ID: 89163
• Update Time: 2025-08-02

N-Cyanoethyl-N-acetoxyethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-((2-Cyanoethyl)(phenyl)amino)ethyl acetate
• 3-[[2-(Acetyloxy)ethyl]phenylamino]propanenitrile
• 2-[N-(2-Cyanoethyl)anilino]ethyl acetate
• Acetoxylin
• n-acetoxyethyl-n-cyanoethylaniline
• N-CYANOETHYL-N'-ACETOXYETHYLANILINE
• 2-((2-Cyanoethyl)(phenyl)amino)ethylacetate
• N-cyanoethyl-N-acetoxyethyl aniline
• DTXSID4027818
• FT-0658696
• SCHEMBL7801577
• 3-((2-(Acetyloxy)ethyl)phenylamino)propanenitrile
• A815852
• N-(2-Acetoxyethyl)-N-(2-cyanoethyl)aniline
• UNII-0908O0U5QU
• PROPIONITRILE, 3-(N-2-HYDROXYETHYLANILINO)-, ACETATE
• AKOS015915415
• Aniline, N-acetoxyethyl-N-cyanoethyl-
• N-Cyanoethyl-N-acetoxyethylaniline
• 0908O0U5QU
• 22031-33-0
• 2-(N-(2-Cyanoethyl)anilino)ethyl acetate
• Propanenitrile, 3-((2-(acetyloxy)ethyl)phenylamino)-
• N-(.BETA.-ACETOXYETHYL)-N-(.BETA.-CYANOETHYL)ANILINE
• Propanenitrile, 3-[[2-(acetyloxy)ethyl]phenylamino]-
• Propionitrile, 3-(N-(2-hydroxyethyl)anilino)-, acetate (ester)
• EINECS 244-740-4
• 2-[(2-cyanoethyl)(phenyl)amino]ethyl acetate
• NS00027030
• RRGWFPOSTSQIQE-UHFFFAOYSA-N

• MDL： MFCD00035864
• Inchi： 1S/C13H16N2O2/c1-12(16)17-11-10-15(9-5-8-14)13-6-3-2-4-7-13/h2-4,6-7H,5,9-11H2,1H3
• InChI Key： RRGWFPOSTSQIQE-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CCN(C1C=CC=CC=1)CCC#N

Computed Properties

• Exact Mass: 232.12100
• Monoisotopic Mass: 232.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.3A^2

Experimental Properties

• Color/Form: 无色至白色晶体
• Density: 1.123 g/cm3
• Boiling Point: 392.8ºC at 760 mmHg
• Flash Point: 191.3ºC
• Refractive Index: 1.545
• PSA: 53.33000
• LogP: 1.96978

Additional information on N-Cyanoethyl-N-acetoxyethylaniline

Comprehensive Analysis of N-Cyanoethyl-N-acetoxyethylaniline (CAS No. 22031-33-0): Properties, Applications, and Industry Trends

N-Cyanoethyl-N-acetoxyethylaniline (CAS No. 22031-33-0) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in industrial and research settings. This compound belongs to the class of aniline derivatives, featuring both cyanoethyl and acetoxyethyl functional groups. Its molecular formula, C₁₃H₁₆N₂O₂, highlights its potential for reactivity and utility in synthetic chemistry. Researchers and manufacturers often seek this compound for its role in dye intermediates, polymer additives, and pharmaceutical precursors.

In recent years, the demand for N-Cyanoethyl-N-acetoxyethylaniline has surged due to its relevance in green chemistry and sustainable manufacturing. As industries prioritize eco-friendly alternatives, this compound's compatibility with low-toxicity formulations and biodegradable processes has made it a topic of interest. Questions like "How is N-Cyanoethyl-N-acetoxyethylaniline synthesized?" or "What are its applications in modern material science?" frequently appear in search engines, reflecting its growing importance.

The synthesis of N-Cyanoethyl-N-acetoxyethylaniline typically involves the reaction of aniline with acrylonitrile and acetic anhydride, followed by purification steps to achieve high purity. Its chemical stability and solubility in organic solvents make it suitable for use in coatings, adhesives, and specialty chemicals. Additionally, its role in UV-curable resins has garnered attention, as these materials are increasingly used in 3D printing and electronics encapsulation.

From an analytical perspective, CAS No. 22031-33-0 is characterized by techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure quality control and verify the absence of impurities, which is critical for applications in high-performance materials. The compound's thermal properties and degradation behavior are also studied to optimize its use in high-temperature environments.

Industry trends indicate a rising interest in N-Cyanoethyl-N-acetoxyethylaniline as a crosslinking agent and modifier in polymer chemistry. Its ability to enhance mechanical strength and chemical resistance in composites aligns with the demand for advanced materials in automotive and aerospace sectors. Furthermore, its potential in bio-based polymers is being explored, addressing the global push for circular economy solutions.

In conclusion, N-Cyanoethyl-N-acetoxyethylaniline (CAS No. 22031-33-0) represents a critical component in modern chemical innovation. Its multifaceted applications, coupled with its alignment with sustainability goals, ensure its continued relevance in both academic and industrial research. As technology evolves, this compound is poised to play a pivotal role in emerging fields such as smart materials and renewable energy technologies.